Cas no 62970-92-7 (4-(4-nitrophenoxy)anilinium chloride)

• Product Name: 4-(4-nitrophenoxy)anilinium chloride
• CAS No: 62970-92-7
• MF: C₁₂H₁₁ClN₂O₃
• MW: 266.680341959
• CID: 958416
• PubChem ID: 5743552
• Update Time: 2025-04-19

4-(4-nitrophenoxy)anilinium chloride Chemical and Physical Properties

Names and Identifiers

• 4-(4-nitrophenoxy)anilinium chloride
• [4-(4-nitrophenoxy)phenyl]azanium,chloride
• AKOS025296141
• D88482
• 62970-92-7
• NS00088149
• [4-(4-nitrophenoxy)phenyl]azanium;chloride
• EINECS 263-775-6

• Inchi： 1S/C12H10N2O3.ClH/c13-9-1-5-11(6-2-9)17-12-7-3-10(4-8-12)14(15)16;/h1-8H,13H2;1H
• InChI Key： FDQAGKDMDFYNBL-UHFFFAOYSA-N
• SMILES： [Cl-].O(C1C=CC(=CC=1)[N+](=O)[O-])C1C=CC(=CC=1)[NH3+]

Computed Properties

• Exact Mass: 254.9598
• Monoisotopic Mass: 266.0458199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.7Ų

Experimental Properties

• PSA: 74.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers